BENGHE Foundational & Exploratory

Check Availability & Pricing

2,3-Dimethylstyrene: A Technical Overview for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2,3-Dimethylstyrene
CAS No.: 40243-75-2
Cat. No.: B3425217
Get Quote
. J

A comprehensive guide to the chemical properties, synthesis, and potential applications of 2,3-
dimethylstyrene, tailored for professionals in research, development, and drug discovery.

Introduction

2,3-Dimethylstyrene, a substituted aromatic hydrocarbon, is a significant monomer in the field
of polymer science and a potential building block in synthetic organic chemistry. Its unique
structural characteristics, featuring a vinyl group and two adjacent methyl groups on the
benzene ring, influence its reactivity and the properties of its resulting polymers. This document
provides an in-depth technical guide on 2,3-dimethylstyrene, covering its chemical identity,
physical properties, a detailed synthetic protocol, and an exploration of its current and potential
applications.

Chemical Identity and Properties

2,3-Dimethylstyrene is systematically named 1-ethenyl-2,3-dimethylbenzene. Its chemical
structure and key identifiers are crucial for researchers in sourcing and utilizing this compound.

Molecular Structure:

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3425217#bc-rfq
https://www.benchchem.com/product/b3425217/docs?utm_src=pdf-body#2-3-dimethylstyrene-a-technical-overview-for-researchers
https://www.benchchem.com/product/b3425217/docs?utm_src=pdf-body#2-3-dimethylstyrene-a-technical-overview-for-researchers
https://www.benchchem.com/product/b3425217/docs?utm_src=pdf-body#2-3-dimethylstyrene-a-technical-overview-for-researchers
https://www.benchchem.com/product/b3425217/docs?utm_src=pdf-body#2-3-dimethylstyrene-a-technical-overview-for-researchers
https://www.benchchem.com/product/b3425217/docs?utm_src=pdf-body#2-3-dimethylstyrene-a-technical-overview-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Quantitative Data for 2,3-Dimethylstyrene

Property Value Reference
CAS Number 27576-03-0 [1][2]
Molecular Formula C10H12 [11[3]
Molecular Weight 132.21 g/mol [1]

Boiling Point 193.1 °C at 760 mmHg [1]

Density 0.893 g/cm?3 [1]

Flash Point 62.6 °C [1]
Canonical SMILES CC1=C(C(=CC=C1l)C=C)C [1]

InChi Key HLOUDBQOEJSUPI- 3]
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Note on CAS Number: While the CAS number 27576-03-0 is the most consistently referenced
in chemical databases for 2,3-dimethylstyrene, the number 40243-75-2 also appears in some
sources. Researchers should verify the CAS number with their supplier.[1][4]

Synthesis of 2,3-Dimethylstyrene

A common and effective method for the synthesis of 2,3-dimethylstyrene is the Wittig reaction,
which involves the reaction of an aldehyde with a phosphorus ylide. This method is highly
versatile for the formation of carbon-carbon double bonds.
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Experimental Protocol: Synthesis via Wittig Reaction

This protocol outlines the synthesis of 2,3-dimethylstyrene from 2,3-dimethylbenzaldehyde.

Materials:

Methyltriphenylphosphonium bromide

Strong base (e.g., n-butyllithium in THF or sodium hydride in DMSO)
2,3-Dimethylbenzaldehyde

Anhydrous tetrahydrofuran (THF) or dimethyl sulfoxide (DMSO)
Hexanes

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen or argon
atmosphere)

Procedure:

Ylide Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere,
suspend methyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to O
°C in an ice bath.

Slowly add one equivalent of a strong base (e.g., n-butyllithium) to the stirred suspension.
The formation of the ylide is indicated by a color change. Allow the mixture to stir at room
temperature for 1-2 hours.

Wittig Reaction: Cool the ylide solution back to 0 °C. Add a solution of 2,3-
dimethylbenzaldehyde in anhydrous THF dropwise to the ylide solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 12-24 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).
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o Workup: Quench the reaction by the slow addition of water. Extract the aqueous layer with
hexanes (3 x 50 mL).

o Combine the organic layers and wash with brine. Dry the organic layer over anhydrous
magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

 Purification: The crude product can be purified by column chromatography on silica gel using
hexanes as the eluent to yield pure 2,3-dimethylstyrene. The by-product,
triphenylphosphine oxide, can be separated during this process.

Synthesis Workflow

Triphenylphosphine
Methyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. 2,3-Dimethylstyrene [webbook.nist.gov]
o 4. 2, 3-dimethyl styrene [flavscents.com]

» To cite this document. BenchChem. [2,3-Dimethylstyrene: A Technical Overview for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425217/docs#2-3-dimethylstyrene-a-technical-
overview-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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